109-72-8(n-Butyllithium solution),LiBu,BuLi

n-Butyllithium solution Properties

Names and Identifiers

- butyl-lithiu
- Lithiumn-butyl
- LITHIUM-1-BUTANIDE
- LITHIUMBUTYL
- N-BULI
- N-BUTYLLITHIUM
- Butyllithium solution
- ButyllithiuminhexaneM
- Butyl lithium
- 1-Butyllithium
- Butyllithium
- n-Butyllithium in Hexanes (15%soln & 23%soln)
- n-utyllithium
- Hexanes, Reagent
- n-ButyllithiuM(BULI)
- n-butyl lithum
- CHEBI:51469
- MZRVEZGGRBJDDB-UHFFFAOYSA-N
- n-Butyllithium, 2.7 M in toluene
- (alfa) n-Butyllithium
- butyl-lithium
- n- butyllithium
- 09W9A6B8ZC
- normal butyl lithium
- 1-butyllithium
- butyilithium
- n-Buyllithium
- 109-72-8
- 1-butyl lithium
- normal butyllithium
- normal-butyllithium
- DTXSID1026821
- LiBu
- nBuLi
- n-ButLi
- BUTYLLITHIUM
- EINECS 203-698-7
- n-Butyllithium, 1.6M in hexane, packaged in resealable septum cap bottle
- n-butyl litium
- n-Bu-Li
- n-buty lithium
- UNII-09W9A6B8ZC
- B0396
- Lithium, butyl-
- N-butyllithium
- EC 203-698-7
- n-butyllitium
- n-butyllithum
- lithium;butane
- lithium butane
- n-C4H9Li
- n-BuLi
- BuLi
- Q410875
- n-butyl-lithium
- n-butyllithiurn
- AKOS000121343
- NS00079288
- nBu-Li
- n-Butyl lithium
- AKOS015915366
- MFCD00009414
- n-Butyllithium, 2.5M in hexane
- C4H9Li
- butyllitium
- 1.6 M N-Butyl lithium in hexanes
- A802078
- nButLi
- normal-butyl lithium
- n-Butyllithium
- +Expand
- MDL： MFCD00009414
- InChIKey： MZRVEZGGRBJDDB-UHFFFAOYSA-N
- Inchi： InChI=1S/C4H9.Li/c1-3-4-2;/h1,3-4H2,2H3;
- SMILES： [Li]CCCC
- BRN： 1209227

Computed Properties

Exact Mass: 64.086
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 64.086
Heavy Atom Count: 5
Complexity: 7.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0A^2

Experimental Properties

LogP: 1.75410
Water Partition Coefficient: Violent reaction
Boiling Point: 80 °C
Melting Point: -95 °C
Vapor Pressure: No data available
Flash Point: 10 °F
FEMA: 2925
Solubility: Miscible with diethyl ether and cyclohexane.
Color/Form: 2.0 M in cyclohexane
Color/Form: Colorless to yellow transparent liquid, which will burn in contact with air. [15]
Solubility: vigorous reaction
Sensitiveness: Sensitivity to air & Humidity & heat
Density: 0.68 g/mL at 20 °C

n-Butyllithium solution Security Information

Symbol: GHS02 GHS05 GHS07 GHS08 GHS09
WGK Germany：2
Safety Instruction： 6-9-16-26-36/37/39-45-61-62-6A-46-43B-43-60-33-29-5
Dangerous goods sign： F C N
Hazardous Material transportation number：UN3399 - class 4.3 - PG 1 - EHS - Organometallic substance, liquid, water-reactive, flammable, HI: all (not BR)
Hazard Statement： H225,H250,H304,H314,H336,H410
Warning Statement： P210,P222,P231,P261,P273,P422
Prompt：dangerous
Storage Condition：2-8°C
PackingGroup：I
Risk Phrases： 14/15-17-34-48/20-51/53-62-65-67-63-35-11-15-50/53-66
Signal Word：Danger
TSCA：Yes
HazardClass：4.3
FLUKA BRAND F CODES：3-10

n-Butyllithium solution Customs Data

HS CODE：29319090

n-Butyllithium solution Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB173018-100 ml	n-Butyllithium, 1.6M in hexane, packaged in resealable septum cap bottle; .	109-72-8		100 ml	€50.20	2024-04-20
Oakwood	044819-100ml	1.6 M N-Butyl lithium in hexanes	109-72-8		100ml	$32.00	2024-07-19
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L13559-100ml	n-Butyllithium, 1.6M in hexanes, in resealable AcroSeal[t bottles	109-72-8		100ml	￥329.00	2023-04-12
BAI LING WEI Technology Co., Ltd.	93-0301-0.25mole	n-Butyllithium, 15% in hexanes (1.6M)	109-72-8		0.25mole	￥ 1725	2022-04-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B107553-500ml	n-Butyllithium solution	109-72-8	2.7M in hexane(25% solution)	500ml	¥944.90	2023-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N98592-500ml	Butyllithium	109-72-8	2.5 M solution in Hexanes, Acseal	500ml	¥698.0	2024-07-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B802479-800ml	n-Butyllithium solution	109-72-8	1.6 M solution in Hexanes, MkSeal	800ml	￥998.00	2022-10-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BU627-100ml	n-Butyllithium solution	109-72-8	1.6M in hexanes,9DingSeal	100ml	￥290.0	2022-06-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R004926-100ml	n-Butyllithium solution	109-72-8	1.6 M solution of Hexanes	100ml	￥315	2023-09-11
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B0396-500ML	Butyllithium (ca. 15% in Hexane, ca. 1.6mol/L)	109-72-8		500ml	¥990.00	2024-04-18

n-Butyllithium solution Synthesis

Synthetic Circuit 1

109-65-9

109-72-8

Reaction Conditions

1.1 Reagents: Lithium, compd. with sodium (1:1), ion(1+) Solvents: Diethyl ether ; 15 min, 0 °C; 30 min, 0 °C

Reference

Preparation of Highly Reactive Lithium Metal Dendrites for the Synthesis of Organolithium Reagents

Crockett, Michael P. ; Aguirre, Lupita S. ; Jimenez, Leonel B. ; Hsu, Han-Hsiang ; Thomas, Andy A., Journal of the American Chemical Society, 2022, 144(36), 16631-16637

Synthetic Circuit 2

109-65-9

109-72-8

Reaction Conditions

1.1 Reagents: Lithium , Sodium Solvents: Diethyl ether ; 1 h, 0 °C

Reference

Preparation of highly reactive lithium metal dendrites for the synthesis of organolithium reagents

Crockett, Michael P.; Aguirre, Lupita S.; Jimenez, Leonel B.; Hsu, Han-Hsiang; Thomas, Andy A., ChemRxiv, 2022, 1, 1-15

Synthetic Circuit 3

109-69-3

109-72-8

Reaction Conditions

1.1 Reagents: Sodium , Lithium chloride Solvents: Hexane

Reference

Manufacture of organolithium compounds

, Japan, , ,

Synthetic Circuit 4

109-72-8

Reaction Conditions

1.1 Reagents: Poly[[2,2′-bithiophene]-5,5′-diyl[2,5-bis[4-(2-octyldodecyl)benzoyl]-1,4-phenyle… Solvents: Toluene , Tetrahydrofuran ; 30 min, rt; 3 h, rt
1.2 Solvents: Ethanol , Water ; rt
1.3 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; 3 h, rt
1.4 Solvents: Ethanol , Water ; rt

Reference

Indacenodithiophene homopolymers via direct arylation: direct polycondensation versus polymer analogous reaction pathways

Adamczak, Desiree; Komber, Hartmut; Illy, Anna; Scaccabarozzi, Alberto D.; Caironi, Mario; et al, arXiv.org, 2019, 1, 1-28

Synthetic Circuit 5

109-69-3

109-72-8

Reaction Conditions

1.1 Reagents: Lithium Solvents: Hexane

Reference

Preparation of alkyllithiums

, Japan, , ,

Synthetic Circuit 6

542-69-8

109-72-8

Reaction Conditions

1.1 Reagents: tert-Butyllithium Solvents: Diethyl ether , Pentane ; -78 °C; 1 h, -78 °C; 2 - 3 h, -78 °C → rt

Reference

Asymmetric Synthesis of Hydroquinazolines Bearing C4-Tetrasubstituted Stereocenters via Kinetic Resolution of α-Tertiary Amines

Jiang, Qianwen; Qin, Tianren; Yang, Xiaoyu, Organic Letters, 2022, 24(2), 625-630

Synthetic Circuit 7

109-65-9

109-72-8

Reaction Conditions

1.1 Reagents: Lithium , Sodium

Reference

Intermolecular Nucleophilic Addition Reaction of a C-7 Anion from N -[Bis(dimethylamino)phosphoryl]indole to Electrophiles/Arynes: Synthesis of 7-Substituted Indoles

Sharma, Esha; Kaur, Manjot; Kaur, Babaldeep; Kaur, Amarjit; Singh, Paramjit; et al, Synlett, 2022, 33(1), 84-87

n-Butyllithium solution Raw materials

n-Butyllithium solution Preparation Products

lithium(1+) ion butan-1-ide (109-72-8)

n-Butyllithium solution Suppliers

Wuhan Newgreat Chemical Co., Ltd

Audited Supplier

(CAS:109-72-8)

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Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:109-72-8)

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Cas no 109-72-8 (n-Butyllithium solution)

n-Butyllithium solution Properties

Names and Identifiers

Computed Properties

Experimental Properties

n-Butyllithium solution Security Information

n-Butyllithium solution Customs Data

n-Butyllithium solution Price

n-Butyllithium solution Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

n-Butyllithium solution Raw materials

n-Butyllithium solution Preparation Products

n-Butyllithium solution Suppliers

n-Butyllithium solution Related Literature

109-72-8 (n-Butyllithium solution) Related Products